Cas no 2172250-72-3 (5-(difluoromethyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-(difluoromethyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172250-72-3
• MF: C₁₂H₁₃F₂N₃O
• MW: 253.247929334641
• CID: 5993263
• PubChem ID: 165444206
• Update Time: 2025-07-02

5-(difluoromethyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol
• 2172250-72-3
• EN300-1610202
• [5-(difluoromethyl)-1-[(4-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C12H13F2N3O/c1-8-2-4-9(5-3-8)6-17-11(12(13)14)10(7-18)15-16-17/h2-5,12,18H,6-7H2,1H3
• InChI Key： RRQZLQUELZGUKR-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)N=NN1CC1C=CC(C)=CC=1)F

Computed Properties

• Exact Mass: 253.10266837g/mol
• Monoisotopic Mass: 253.10266837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-(difluoromethyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol

Recent Advances in the Study of 5-(Difluoromethyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol (CAS: 2172250-72-3)

The compound 5-(difluoromethyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol (CAS: 2172250-72-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 5-(difluoromethyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol, which contribute to its ability to interact with various biological targets. The presence of the difluoromethyl group and the triazole ring in its structure has been shown to enhance its binding affinity and selectivity, making it a promising candidate for the development of novel therapeutics. Researchers have employed advanced synthetic methodologies, including click chemistry and fluorination techniques, to optimize the compound's properties.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, it has shown potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic processes. These findings suggest that 5-(difluoromethyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol could serve as a lead compound for the development of anti-inflammatory and anticancer agents. Further mechanistic studies are underway to elucidate its mode of action and potential side effects.

The pharmacokinetic profile of 5-(difluoromethyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol has also been investigated, with promising results. The compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its clinical translation. Researchers are currently exploring various formulation strategies to enhance its bioavailability and stability.

In conclusion, the recent advancements in the study of 5-(difluoromethyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol underscore its potential as a versatile scaffold in medicinal chemistry. Ongoing research efforts are focused on optimizing its therapeutic efficacy and safety profile, paving the way for its future application in drug development. This briefing serves as a valuable resource for researchers and professionals in the field, providing insights into the latest developments and future directions.